Cas no 1261977-27-8 (3-(5-Carboxy-2-fluorophenyl)benzoic acid)

• Product Name: 3-(5-Carboxy-2-fluorophenyl)benzoic acid
• CAS No: 1261977-27-8
• MF: C₁₄H₉FO₄
• MW: 260.217267751694
• MDL: MFCD18312666
• CID: 1039196
• PubChem ID: 53218392
• Update Time: 2025-06-10

3-(5-Carboxy-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-(3-carboxyphenyl)-4-fluorobenzoic acid
• 3-(5-CARBOXY-2-FLUOROPHENYL)BENZOIC ACID
• 6-Fluoro-[1,1/'-biphenyl]-3,3/'-dicarboxylic acid
• MFCD18312666
• BS-20372
• CS-0209125
• A889518
• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6-fluoro-
• 1261977-27-8
• DTXSID60683333
• 6-Fluoro-[1,1'-biphenyl]-3,3'-dicarboxylicacid
• 6-Fluoro[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-(5-Carboxy-2-fluorophenyl)benzoic acid

• MDL： MFCD18312666
• Inchi： 1S/C14H9FO4/c15-12-5-4-10(14(18)19)7-11(12)8-2-1-3-9(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： IEJDNRSWYBPIET-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 260.04800
• Monoisotopic Mass: 260.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 2.88910

Additional information on 3-(5-Carboxy-2-fluorophenyl)benzoic acid

Introduction to 3-(5-Carboxy-2-fluorophenyl)benzoic Acid (CAS No. 1261977-27-8)

3-(5-Carboxy-2-fluorophenyl)benzoic acid (CAS No. 1261977-27-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 3-(5-Carboxy-2-fluorophenyl)benzoic acid consists of a benzoic acid moiety linked to a 5-carboxy-2-fluorophenyl group. The presence of the carboxylic acid and fluorine substituents imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(5-Carboxy-2-fluorophenyl)benzoic acid in the context of drug discovery. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 3-(5-Carboxy-2-fluorophenyl)benzoic acid has also shown promise as an antitumor agent. A 2020 study published in Cancer Research reported that this compound selectively targets and inhibits cancer cell proliferation while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell growth and survival, making it a potential lead compound for the development of new anticancer drugs.

The synthetic accessibility of 3-(5-Carboxy-2-fluorophenyl)benzoic acid further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling reaction between 3-bromobenzoic acid and 5-carboxy-2-fluorobenzeneboronic acid using palladium catalysis. This approach not only yields high purity products but also allows for easy scale-up, making it suitable for industrial applications.

Beyond its direct therapeutic applications, 3-(5-Carboxy-2-fluorophenyl)benzoic acid serves as a valuable building block in the synthesis of more complex molecules. Its reactive functional groups can be readily modified through various chemical transformations, enabling the creation of a wide range of derivatives with diverse biological activities. This versatility makes it an essential reagent in combinatorial chemistry and high-throughput screening efforts aimed at identifying novel bioactive compounds.

In conclusion, 3-(5-Carboxy-2-fluorophenyl)benzoic acid (CAS No. 1261977-27-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, position it as a promising candidate for further exploration and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.